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Compound of Interest

Compound Name: 2-Chloro-4-ethoxyphenol

CAS No.: 344326-18-7

Cat. No.: B1639813 Get Quote

Technical Monograph: 2-Chloro-4-ethoxyphenol in Organic Synthesis and Pharmaceutical

Development

Executive Summary
2-Chloro-4-ethoxyphenol (CAS: 344326-18-7) is a specialized halogenated phenolic

intermediate utilized primarily in the synthesis of bioactive pharmaceutical ingredients.[1]

Structurally characterized by an ethoxy ether group at the para position and a chlorine atom at

the ortho position relative to the phenolic hydroxyl, this compound serves as a versatile scaffold

for constructing heterocycles and ether-linked pharmacophores.

Its utility is most pronounced in the development of Acetyl-CoA Carboxylase (ACC) inhibitors

for metabolic disorders and anti-fibrotic pyridinones. As a research chemical, it demands

rigorous handling protocols due to its potential for skin and eye irritation, necessitating a

comprehensive understanding of its physicochemical behavior and safety profile.

Chemical Identity & Physicochemical Profile
The physicochemical properties of 2-Chloro-4-ethoxyphenol are dictated by the interplay

between the electron-donating ethoxy group and the electron-withdrawing chlorine atom. This

"push-pull" electronic environment influences its reactivity in nucleophilic substitution and

metal-catalyzed cross-coupling reactions.
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Property Data / Specification

Chemical Name 2-Chloro-4-ethoxyphenol

CAS Number 344326-18-7

Molecular Formula C₈H₉ClO₂

Molecular Weight 172.61 g/mol

SMILES CCOc1ccc(O)c(Cl)c1

Physical State Low-melting solid or viscous oil (Ambient)

Solubility
Soluble in DMSO, Methanol, Dichloromethane;

Sparingly soluble in water.

pKa (Predicted)
~8.5 (Acidity enhanced by ortho-Cl relative to 4-

ethoxyphenol)

Safety & Toxicology (MSDS Core Analysis)
As a halogenated phenol, 2-Chloro-4-ethoxyphenol poses specific risks associated with

tissue corrosion and respiratory irritation. The following safety data is derived from GHS

classifications for structurally analogous chlorinated phenols.

GHS Hazard Classification[1]
Signal Word:WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation (STOT SE 3).

Precautionary Protocols (P-Codes)
Prevention (P261, P280): Avoid breathing dust/fume/gas/mist. Wear protective gloves/eye

protection/face protection. Rationale: Phenolic compounds can rapidly penetrate the stratum

corneum, leading to systemic toxicity or severe local dermatitis.
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Response (P305+P351+P338): IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do. Continue rinsing.

Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.

Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH-approved N95 or P100 respirator if dust/aerosol formation is likely.

Dermal: Nitrile rubber gloves (min. thickness 0.11 mm). Note: Latex is generally insufficient

for halogenated aromatics.

Ocular: Chemical safety goggles. Face shield recommended during synthesis scale-up.

Synthesis & Reactivity
Synthetic Pathway
The most efficient synthesis of 2-Chloro-4-ethoxyphenol involves the regioselective

chlorination of 4-ethoxyphenol. The ethoxy group directs the incoming electrophile (Cl⁺) to the

ortho position relative to the hydroxyl group due to steric hindrance at the other positions and

electronic activation.

Mechanism: Electrophilic Aromatic Substitution (EAS). Reagents: Sulfuryl chloride (SO₂Cl₂) or

N-Chlorosuccinimide (NCS).
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Figure 1: Regioselective synthesis pathway via Electrophilic Aromatic Substitution.
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Reactivity Profile
O-Alkylation/Acylation: The phenolic hydroxyl group is a competent nucleophile. In the

presence of bases (e.g., K₂CO₃, Cs₂CO₃), it reacts with alkyl halides to form ethers. This is

critical for linking the phenol to larger drug scaffolds (e.g., quinolines).

Cross-Coupling: The C-Cl bond, while less reactive than C-Br or C-I, can participate in

Buchwald-Hartwig or Suzuki-Miyaura couplings using specialized palladium catalysts (e.g.,

Pd(OAc)₂/SPhos), enabling biaryl formation.

Applications in Drug Discovery
Metabolic Disease (ACC Inhibitors)
Research indicates 2-Chloro-4-ethoxyphenol is a key building block for Acetyl-CoA

Carboxylase (ACC) inhibitors.

Mechanism: The phenol moiety mimics tyrosine residues or interacts with the

carboxyltransferase domain of the enzyme.

Synthesis Example: Reaction with 1-(2-chloroquinolin-6-yl)ethanone yields ether-linked

quinoline derivatives, which modulate fatty acid synthesis.

Anti-Fibrotic Agents
In the development of pyridinone-based anti-fibrotics (for pulmonary fibrosis), the 2-chloro-4-

ethoxyphenyl group serves as a lipophilic tail that improves membrane permeability and

potency. The chlorine atom likely provides metabolic stability by blocking oxidative metabolism

at the ortho position.

Experimental Protocols
Protocol A: General Handling & Stability Check

Objective: Verify compound integrity before use.

Procedure:

Dissolve 10 mg of 2-Chloro-4-ethoxyphenol in 0.6 mL of DMSO-d₆.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1639813?utm_src=pdf-body
https://www.benchchem.com/product/b1639813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1639813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acquire ¹H NMR.[2] Look for diagnostic doublets/singlets in the aromatic region (6.8–7.2

ppm) and the ethoxy triplet/quartet (1.3 ppm / 4.0 ppm).

Check for oxidation products (quinones) which appear as dark discoloration.

Protocol B: O-Alkylation (Coupling Reaction)[1]
Context: Attaching the phenol to a heterocycle (e.g., R-X).

Steps:

Charge: To a flame-dried flask, add 2-Chloro-4-ethoxyphenol (1.0 equiv), Base (Cs₂CO₃,

2.0 equiv), and the electrophile (R-X, 1.1 equiv).

Solvent: Add anhydrous DMF or Acetonitrile (0.2 M concentration).

Reaction: Heat to 60–80°C under N₂ atmosphere for 4–12 hours. Monitor by TLC/LC-MS.

Workup: Dilute with EtOAc, wash with water (x3) and brine. Dry over Na₂SO₄.

Safety Decision Workflow
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Handling 2-Chloro-4-ethoxyphenol

PPE Check:
Gloves (Nitrile), Goggles, Lab Coat?

Is Fume Hood Available?

Yes

Proceed with Synthesis/Analysis

Yes

STOP: Secure Engineering Controls

No

Spill Event?

Absorb with sand/vermiculite.
Do NOT use water jet.

Yes
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Figure 2: Operational safety decision tree for handling halogenated phenols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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